Cas no 23789-03-9 (Tetramethylammonium-d12 Chloride)

• Product Name: Tetramethylammonium-d12 Chloride
• CAS No: 23789-03-9
• MF: C₄H₁₂ClN
• MW: 121.671720504761
• CID: 851392
• PubChem ID: 16217603
• Update Time: 2025-05-26

Tetramethylammonium-d12 Chloride Chemical and Physical Properties

Names and Identifiers

• Tetramethyl-d12-ammonium Chloride
• deuterated tetramethylammonium chloride
• tetramethylammonium-d12 chloride
• D99549
• SCHEMBL1331763
• CS-0567932
• HY-W012954S
• tetrakis(trideuteriomethyl)azanium;chloride
• Tetramethyl-d12-ammonium chloride, 98 atom % D
• 23789-03-9
• DA-58443
• J-015211
• Tetramethylammonium-d12 (chloride)
• Tetramethylammonium-d12 Chloride

• Inchi： 1S/C4H12N.ClH/c1-5(2,3)4;/h1-4H3;1H/q+1;/p-1/i1D3,2D3,3D3,4D3;
• InChI Key： OKIZCWYLBDKLSU-KXWZVCIVSA-M
• SMILES： [Cl-].[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 121.14100
• Monoisotopic Mass: 121.1411480g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: >300 °C
• PSA: 0.00000
• LogP: -2.67360

Tetramethylammonium-d12 Chloride Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 21-25-36/37/38
• Safety Instruction： 26-28-36/37-45
• Hazardous Material Identification：

Additional information on Tetramethylammonium-d12 Chloride

Tetramethylammonium-d12 Chloride: A Comprehensive Overview

Tetramethylammonium-d12 Chloride, also known by its CAS number 23789-03-9, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a deuterated version of tetramethylammonium chloride, where twelve hydrogen atoms have been replaced with deuterium. The substitution of hydrogen with deuterium introduces unique properties that make it invaluable in fields such as organic synthesis, spectroscopy, and nuclear magnetic resonance (NMR) studies.

The Tetramethylammonium-d12 Chloride molecule consists of a central nitrogen atom bonded to four methyl groups and a chloride ion. The presence of deuterium in the methyl groups significantly alters the compound's physical and chemical properties. One of the most notable effects is the reduction in the rate of certain chemical reactions due to the lower reactivity of deuterium compared to hydrogen. This property makes Tetramethylammonium-d12 Chloride particularly useful in kinetic studies where precise control over reaction rates is essential.

Recent advancements in isotopic labeling techniques have further highlighted the importance of Tetramethylammonium-d12 Chloride in modern chemistry. Researchers have employed this compound as a stable isotope tracer in metabolic studies, allowing for precise tracking of molecular transformations within biological systems. The use of deuterated compounds like Tetramethylammonium-d12 Chloride has become a cornerstone in metabolomics and drug discovery, where understanding the fate of molecules is critical.

In addition to its role in biological studies, Tetramethylammonium-d12 Chloride has found applications in materials science. Its unique isotopic composition makes it an ideal candidate for studying hydrogen/deuterium exchange reactions, which are fundamental to understanding the stability and reactivity of various materials. Recent studies have demonstrated its utility in probing the dynamics of polymer networks and catalytic surfaces, providing insights into their structural integrity and functional properties.

The synthesis of Tetramethylammonium-d12 Chloride involves a multi-step process that begins with the deuteriation of methane gas followed by subsequent chemical transformations. The production process requires meticulous control over reaction conditions to ensure high isotopic purity, which is crucial for its applications in sensitive analytical techniques. Advances in catalytic methods and isotopic enrichment technologies have significantly improved the efficiency and scalability of its production.

From an environmental standpoint, Tetramethylammonium-d12 Chloride exhibits minimal toxicity and biodegradability, making it suitable for use in controlled laboratory settings. Its low environmental impact aligns with current global efforts to develop sustainable chemical processes. Researchers are actively exploring its potential as a green alternative to traditional reagents, particularly in reactions where isotopic labeling is required.

Looking ahead, the demand for Tetramethylammonium-d12 Chloride is expected to grow as its applications expand into emerging fields such as quantum chemistry and advanced materials engineering. Its role as a model system for studying isotopic effects at the molecular level continues to drive innovation across multiple disciplines.